Cas no 93910-65-7 (2-Amino-6-chlorobenzyl acetate)

• Product Name: 2-Amino-6-chlorobenzyl acetate
• CAS No: 93910-65-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 5703884
• PubChem ID: 134094538
• Update Time: 2026-03-11

2-Amino-6-chlorobenzyl acetate Chemical and Physical Properties

Names and Identifiers

• 93910-65-7
• 2-Amino-6-chlorobenzyl acetate

• Inchi： 1S/C9H10ClNO2/c1-6(12)13-5-7-8(10)3-2-4-9(7)11/h2-4H,5,11H2,1H3
• InChI Key： RDJJOBAJEUYBFC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1COC(C)=O)N

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-Amino-6-chlorobenzyl acetate

2-Amino-6-chlorobenzyl acetate (CAS No. 93910-65-7): Properties, Applications, and Market Insights

2-Amino-6-chlorobenzyl acetate (CAS No. 93910-65-7) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This chlorinated benzyl acetate derivative features both amino and ester functional groups, making it a versatile intermediate for synthesizing more complex molecules. Its molecular formula is C9H10ClNO2, with a molecular weight of 199.63 g/mol.

The compound's unique chemical structure contributes to its growing importance in modern organic synthesis. Researchers value 2-Amino-6-chlorobenzyl acetate for its ability to serve as a building block in the development of novel compounds. Recent studies in medicinal chemistry have explored its potential as a precursor for drug candidates targeting various therapeutic areas, though specific applications remain under investigation in most jurisdictions.

From a physicochemical perspective, 2-Amino-6-chlorobenzyl acetate typically appears as a white to off-white crystalline powder under standard conditions. Its solubility profile shows moderate dissolution in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), while demonstrating limited water solubility. These properties make it particularly suitable for organic synthesis applications where controlled reactivity is desired.

In the pharmaceutical industry, interest in amino-chlorobenzyl derivatives has increased due to their potential biological activities. While 93910-65-7 itself isn't an active pharmaceutical ingredient, its structural features make it valuable for constructing more complex molecules. Current research trends focus on its incorporation into scaffolds for potential antimicrobial or anti-inflammatory agents, aligning with the growing demand for novel therapeutic compounds.

The agrochemical sector also shows interest in 2-Amino-6-chlorobenzyl acetate as a potential intermediate for crop protection agents. With increasing global focus on sustainable agriculture and food security, researchers are examining chlorinated aromatic compounds for their potential in developing new pesticides or herbicides with improved environmental profiles. This aligns with current industry movements toward greener chemistry solutions.

From a market perspective, the demand for specialized intermediates like 2-Amino-6-chlorobenzyl acetate has shown steady growth. Pharmaceutical and agrochemical companies continue to seek high-quality building blocks for their R&D programs, driving the market for such fine chemicals. Suppliers typically offer this compound in research quantities, with purity levels ranging from 95% to 98%, catering to different laboratory requirements.

Quality control of 93910-65-7 involves advanced analytical techniques. High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly employed to verify purity and identify potential impurities. These quality assurance measures ensure researchers receive material suitable for sensitive synthetic applications, particularly in pharmaceutical development where impurity profiles are critical.

Storage and handling recommendations for 2-Amino-6-chlorobenzyl acetate follow standard laboratory chemical protocols. The compound should be kept in tightly sealed containers under inert atmosphere when possible, stored in cool, dry conditions away from direct sunlight. These precautions help maintain stability and prevent degradation of this valuable synthetic intermediate.

Recent innovations in green chemistry have influenced the synthesis approaches for compounds like 2-Amino-6-chlorobenzyl acetate. Researchers are exploring more sustainable routes that reduce hazardous byproducts and improve atom economy. These developments align with broader industry trends toward environmentally friendly synthetic methodologies while maintaining cost-effectiveness and scalability.

The intellectual property landscape surrounding amino-chlorobenzyl derivatives continues to evolve. While 93910-65-7 itself isn't typically patent-protected, novel synthetic methods or specific applications may be covered by various patents. Companies interested in commercial applications should conduct thorough freedom-to-operate analyses before developing products incorporating this intermediate.

Analytical reference standards of 2-Amino-6-chlorobenzyl acetate have become increasingly important for quality control in pharmaceutical development. Certified reference materials enable accurate quantification and method validation, supporting regulatory compliance in drug development pipelines. This reflects the growing emphasis on quality assurance throughout the pharmaceutical supply chain.

From a regulatory standpoint, 2-Amino-6-chlorobenzyl acetate currently falls under general chemical regulations in most markets. However, users should stay informed about evolving chemical regulations, particularly concerning halogenated aromatic compounds. Regular monitoring of regulatory updates from agencies like EPA, REACH, and others is recommended for compliance assurance.

In laboratory settings, 93910-65-7 requires standard personal protective equipment including gloves and safety glasses. While not classified as highly hazardous under normal handling conditions, prudent laboratory practices should always be followed. Proper ventilation and avoidance of dust formation represent typical handling recommendations for this solid compound.

The future outlook for 2-Amino-6-chlorobenzyl acetate appears promising as research into novel chemical entities continues to expand. Its dual functionality as both an amino and ester compound provides synthetic flexibility that medicinal chemists value in drug discovery programs. Market analysts predict sustained demand for such versatile intermediates as pharmaceutical and agrochemical innovation accelerates globally.

For researchers considering 2-Amino-6-chlorobenzyl acetate in their work, several key suppliers offer this compound with varying purity grades and packaging options. Comparative evaluation of supplier qualifications, quality documentation, and technical support can help ensure procurement of material suitable for specific research needs. Many suppliers now provide detailed certificates of analysis and material safety data sheets for this product.

In conclusion, 2-Amino-6-chlorobenzyl acetate (CAS No. 93910-65-7) represents an important synthetic intermediate with growing relevance across multiple research fields. Its unique combination of functional groups and chlorinated aromatic structure make it valuable for constructing diverse molecular architectures. As chemical research advances toward more complex and targeted compounds, intermediates like 2-Amino-6-chlorobenzyl acetate will likely see expanded applications and continued scientific interest.